Aluminum-26

• CAS No.: 14682-66-7
• Molecular Formula: Al
• Molecular Weight: 25.986892 g/mol
• IUPAC Name: aluminum-26
• InChI: InChI=1S/Al/i1-1
• InChI Key: XAGFODPZIPBFFR-BJUDXGSMSA-N
• SMILES: [Al]
• Isomeric SMILES: [26Al]
• Synonyms: 26Al radioisotope; Al-26 radioisotope; Aluminium-26; Aluminum-26

Description

Aluminium-26 atom is the radioactive isotope of aluminium with relative atomic mass 25.986892 and half-life of 717,000 years.

Scientific Research Applications

Astrophysics and Cosmochemistry

Role in Stellar Processes

• Aluminum-26 is produced in significant quantities during stellar nucleosynthesis and plays a crucial role in understanding the life cycles of stars. It decays into Magnesium-26 ($^{26}\text{Mg}$), which emits gamma rays detectable by satellites. This characteristic makes $^{26}\text{Al}$ an important tracer for studying the processes occurring in stars and their remnants .

Dating Cosmic Materials

• The $^{26}\text{Al}-^{26}\text{Mg}$ decay system is utilized as a high-resolution chronometer for dating early solar system materials, such as meteorites and lunar samples. The presence of $^{26}\text{Al}$ in calcium-aluminum-rich inclusions (CAIs) provides insights into the timing of solar system formation events .

Geological Applications

Meteorite Dating

• The abundance of $^{26}\text{Al}$ in meteorites allows scientists to determine their terrestrial ages. By measuring the ratio of $^{26}\text{Al}$ to other cosmogenic nuclides, researchers can estimate when these objects fell to Earth. This method has proven effective in establishing timelines for planetary formation and evolution .

Heat Source for Planetary Melting

• In the early solar system, $^{26}\text{Al}$ served as a significant heat source that contributed to the melting of planetesimals and facilitated differentiation processes within asteroids. This aspect is critical for understanding the thermal history of early planetary bodies .

Environmental Science

Tracing Biological Processes

• In environmental studies, $^{26}\text{Al}$ can be used as a tracer to study biological processes and the movement of aluminum in ecosystems. Its long half-life allows researchers to track changes over extended periods, providing insights into contamination sources and biogeochemical cycles .

Deep-Sea Sediment Studies

• Research has demonstrated the presence of $^{26}\text{Al}$ in deep-sea sediments, which can be used to investigate sedimentation rates and historical oceanographic conditions. By analyzing the activity levels of $^{26}\text{Al}$, scientists can infer past environmental changes and sedimentation dynamics .

Table 1: Summary of Key Properties of this compound

Property	Value
Isotope Symbol	$^{26}\text{Al}$
Half-Life	717,000 years
Decay Mode	Positron emission / Electron capture
Daughter Isotope	$^{26}\text{Mg}$
Major Production Source	Stellar nucleosynthesis

Table 2: Applications of this compound

Application Area	Specific Use	Reference
Astrophysics	Tracing stellar processes	,
Geology	Dating meteorites	,
Environmental Science	Tracing biological processes
Oceanography	Analyzing sedimentation rates

Case Study 1: Stellar Nucleosynthesis

A study conducted at Michigan State University investigated the destruction rate of $^{26}\text{Al}$ through proton capture processes in stellar environments. The findings revealed that this destruction occurs at a rate eight times less frequently than previously estimated, which has significant implications for understanding the abundance of $^{26}\text{Mg}$ observed in cosmic materials .

Case Study 2: Meteorite Analysis

Research on the Allende meteorite utilized the $^{26}\text{Al}-^{26}\text{Mg}$ chronometer to establish its formation age at approximately 4565 million years ago. This study highlighted spatial heterogeneity in $^{26}\text{Al}$ distribution within solar system materials, providing new insights into early solar system dynamics .